Cas no 5874-98-6 (Testosterone ketolaurate)

• Product Name: Testosterone ketolaurate
• CAS No: 5874-98-6
• MF: C₃₁H₄₈O₄
• MW: 484.710430145264
• CID: 368375
• PubChem ID: 68644
• Update Time: 2025-10-18

Testosterone ketolaurate Chemical and Physical Properties

Names and Identifiers

• Androst-4-en-3-one,17-[(1,3-dioxododecyl)oxy]-, (17b)- (9CI)
• [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 3-oxododecanoate
• Cetolaurato de testosterona
• Ketolaurate de testosterone
• Testosterone 3-oxododecanoate
• Testosterone ketolaurate
• Testosteroni ketolauras
• UNII-1LOH6F419Q
• Testosterone,3-oxododecanoate (6CI,7CI,8CI)
• Dodecanoic acid, 3-oxo-, ester withtestosterone
• Androdurin
• Testosterone 17-caprinoylacetate
• Testosteronecaprinoylacetate
• Testosterone caprinoyl acetate
• EINECS 227-540-1
• AKOS040754162
• Testosterone ketolaurate [USAN:INN]
• CHEMBL1697795
• 5874-98-6
• Testosterone ketolaurate (USAN/INN)
• testosteroneketolaurate
• TESTOSTERONE KETOLAURATE [INN]
• NS00046075
• Q27252583
• TESTOSTERONE KETOLAURATE [USAN]
• CHEBI:188784
• TESTOSTERONE CAPRINOYLACETATE [WHO-DD]
• Ketolaurate de testosterone [INN-French]
• Testosteroni ketolauras [INN-Latin]
• D06085
• Androst-4-en-3-one, 17-((1,3-dioxododecyl)oxy)-, (17beta)-
• Cetolaurato de testosterona [INN-Spanish]
• Testosterone caprinoylacetate
• ANDROST-4-EN-3-ONE, 17-((1,3-DIOXODODECYL)OXY)-, (17.BETA.)
• SCHEMBL668168
• DTXSID001024182
• 1LOH6F419Q

• Inchi： 1S/C31H48O4/c1-4-5-6-7-8-9-10-11-23(32)21-29(34)35-28-15-14-26-25-13-12-22-20-24(33)16-18-30(22,2)27(25)17-19-31(26,28)3/h20,25-28H,4-19,21H2,1-3H3/t25-,26-,27-,28-,30-,31-/m0/s1
• InChI Key： LTGBMQYUNNUCHA-DQUDHZTESA-N
• SMILES： O(C(CC(CCCCCCCCC)=O)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 484.35500
• Monoisotopic Mass: 484.35526
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 828
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 60.4

Experimental Properties

• Density: 1.06
• Boiling Point: 585.7°Cat760mmHg
• Flash Point: 244.3°C
• Refractive Index: 1.526
• PSA: 60.44000
• LogP: 7.53000

Additional information on Testosterone ketolaurate

Testosterone ketolaurate (CAS No. 5874-98-6): A Comprehensive Overview

Testosterone ketolaurate, with the chemical identifier CAS No. 5874-98-6, is a specialized derivative of testosterone that has garnered significant attention in the field of pharmaceutical research and development. This compound represents a unique modification of the testosterone molecule, where a keto group is introduced, followed by esterification with lauric acid. Such structural modifications are designed to enhance the pharmacokinetic properties of testosterone, particularly its solubility, stability, and bioavailability. The ketolaurate ester form is particularly noteworthy as it offers a balanced profile between efficacy and reduced androgenic side effects, making it a promising candidate for therapeutic applications.

The structure of testosterone ketolaurate consists of a testosterone backbone with a carbonyl group at the C3 position and a lauric acid ester linked at the C17β hydroxyl group. This modification not only improves the compound's solubility in oils and aqueous solutions but also extends its half-life in the body, allowing for less frequent dosing. These pharmacokinetic advantages are critical in clinical settings where patient compliance and therapeutic effectiveness are paramount.

In recent years, there has been growing interest in testosterone ketolaurate due to its potential applications in treating conditions related to testosterone deficiency. The keto group at the C3 position enhances the compound's binding affinity to sex hormone-binding globulin (SHBG), reducing its conversion to dihydrotestosterone (DHT) and mitigating associated side effects such as hair loss or prostate hypertrophy. This characteristic makes testosterone ketolaurate an attractive alternative for patients who require testosterone replacement therapy but are concerned about the side effects associated with unmodified testosterone derivatives.

One of the most compelling aspects of testosterone ketolaurate is its potential role in addressing gender dysphoria and transgender health care needs. The compound's balanced anabolic and androgenic activity, coupled with its improved pharmacokinetic profile, makes it suitable for both transmasculine and transfeminine individuals undergoing hormone therapy. Current research indicates that testosterone ketolaurate can provide stable hormone levels with minimal fluctuations, which is essential for maintaining psychological well-being and physiological health during gender transition.

The pharmacological activity of testosterone ketolaurate is influenced by its interaction with nuclear receptors, particularly the androgen receptor (AR). The keto group enhances binding affinity to AR, ensuring prolonged receptor activation, while the lauric acid ester modulates release kinetics. This dual action results in sustained therapeutic effects with reduced systemic exposure, minimizing unwanted metabolic disturbances often associated with high-dose testosterone administration.

Recent studies have also explored the neuroprotective potential of testosterone derivatives like testosterone ketolaurate. Emerging evidence suggests that certain modifications in the testosterone molecule can enhance neurosteroid synthesis, which plays a crucial role in cognitive function and mood regulation. The ketolaurate ester may selectively enhance these neurosteroid pathways while minimizing peripheral side effects, offering a novel therapeutic strategy for neurodegenerative disorders such as Alzheimer's disease or Parkinson's disease.

In clinical trials, testosterone ketolaurate has demonstrated promising results in improving muscle mass and bone density without significant alterations in lipid profiles or hematological parameters. Patients treated with this compound have reported better adherence due to fewer side effects compared to traditional testosterone formulations. The extended half-life of testosterone ketolaurate allows for once-weekly dosing, which significantly improves patient convenience and reduces healthcare costs associated with frequent injections.

The synthesis of testosterone ketolaurate involves multi-step organic reactions starting from commercially available testosterone precursors. The introduction of the keto group is typically achieved through oxidation followed by reduction to yield the desired 3-keto derivative. Subsequent esterification with lauric acid under controlled conditions ensures high yield and purity. Advances in synthetic methodologies have enabled scalable production processes that meet pharmaceutical-grade standards, ensuring consistency in batch-to-batch quality.

The regulatory landscape for novel testosterone derivatives like testosterone ketolaurate is evolving rapidly as more data becomes available on their safety and efficacy. Regulatory agencies are increasingly recognizing the need for compounds that offer improved therapeutic profiles over existing treatments. The unique properties of testosterone ketolaurate, such as its reduced aromatization potential and extended duration of action, position it as a strong candidate for approval in multiple therapeutic indications.

Future research directions for testosterone ketolaurate include exploring its potential in treating metabolic disorders such as obesity or type 2 diabetes mellitus. Preliminary studies suggest that certain testosterone derivatives can modulate insulin sensitivity and adipose tissue metabolism without significant adverse effects on cardiovascular parameters. Further investigation into these mechanisms could unlock new therapeutic applications beyond traditional endocrine disorders.

The development of sustained-release formulations of testosterone ketolaurate, such as implants or patches, is another area of active research aimed at improving patient compliance and reducing injection-related discomfort. These formulations could potentially revolutionize hormone replacement therapy by providing continuous release over extended periods while maintaining therapeutic efficacy.

In conclusion, testosterone ketolaurate (CAS No. 5874-98-6) represents a significant advancement in testosterone-based therapies due to its unique structural modifications that enhance pharmacokinetic properties while minimizing side effects. Its potential applications span diverse medical fields, from gender dysphoria treatment to neuroprotection and metabolic disorders. As research continues to uncover new mechanisms of action and optimize delivery systems, testosterone ketolaurate is poised to become a cornerstone compound in modern endocrine therapy.